2-cyano-N-(3,4-dimethoxyphenyl)-3-(4-acetamidophenyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-cyano-N-(3,4-dimethoxyphenyl)-3-(4-acetamidophenyl)prop-2-enamide, also known as DMAPA, is a chemical compound that belongs to the class of amides. DMAPA has gained significant attention in the scientific community due to its potential applications in drug development and medicinal chemistry.
Scientific Research Applications
Enaminones in Heterocyclic Synthesis
Enaminones, structurally related to 2-cyano-N-(3,4-dimethoxyphenyl)-3-(4-acetamidophenyl)prop-2-enamide, serve as key intermediates in synthesizing various heterocyclic compounds. For instance, enaminones have been employed to synthesize nicotinic acid and thienopyridine derivatives, which are of significant interest in medicinal chemistry due to their potential biological activities. This synthesis pathway involves the condensation of enaminones with cyanothioacetamide and cyanoacetamide, leading to pyridine-3-carbonitrile derivatives with potential applications in drug development (Abdel-Khalik et al., 2004).
Photoluminescent Materials
Compounds structurally related to this compound have been explored for their potential in creating new classes of photoluminescent materials. The electrochemical oxidation of these compounds can lead to the formation of π-conjugated oligoaminothiophenes, which exhibit photoluminescent properties. Such materials have potential applications in optoelectronic devices, highlighting the versatility of these compounds in materials science (Ekinci et al., 2000).
Dye Synthesis and Characterization
The structural framework of this compound is conducive to the synthesis of various dyes. For example, the synthesis of 2-cyano 3-(4 dimethylaminophenyl) prop 2-enoic acid dye, derived from related compounds, showcases the potential of these compounds in creating new dyes with specific properties. The synthesized dyes are characterized by techniques such as Nuclear Magnetic Resonance and Fourier Transform Infrared spectroscopy, indicating their potential applications in textile and materials science (Kotteswaran et al., 2016).
properties
IUPAC Name |
3-(4-acetamidophenyl)-2-cyano-N-(3,4-dimethoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O4/c1-13(24)22-16-6-4-14(5-7-16)10-15(12-21)20(25)23-17-8-9-18(26-2)19(11-17)27-3/h4-11H,1-3H3,(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUFHHOPFIGIQKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.